5-Bromo-N2-(cyclopropylmethyl)pyridine-2,3-diamine

• Molecular Formula: C9H12BrN3
• Molecular Weight: 242.12 g/mol
• IUPAC Name: 5-bromo-2-N-(cyclopropylmethyl)pyridine-2,3-diamine
• InChI: InChI=1S/C9H12BrN3/c10-7-3-8(11)9(13-5-7)12-4-6-1-2-6/h3,5-6H,1-2,4,11H2,(H,12,13)
• InChI Key: OQCRMZPRDGWKKF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CNC2=C(C=C(C=N2)Br)N

Description

5-Bromo-N2-(cyclopropylmethyl)pyridine-2,3-diamine is a useful research compound. Its molecular formula is C9H12BrN3 and its molecular weight is 242.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-bromo-N-(cyclopropylmethyl)-3-nitropyridin-2-amine (Step C, 5.5 g, 20.3 mmol) and 3% platinum on sulfide carbon (N.E.CHEMCAT, 1 g) in methanol (250 mL) was stirred at room temperature for 3 h under hydrogen. The mixture was filtered through a pad of celite and the filtrate was concentrated to afford the title compound (4.9 g, 100%) as black oil.